N-(2-cyanophenyl)-2-(4-methylpyrimidin-2-yl)sulfanylacetamide

• IUPAC Name: N-(2-cyanophenyl)-2-(4-methylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C14H12N4OS/c1-10-6-7-16-14(17-10)20-9-13(19)18-12-5-3-2-4-11(12)8-15/h2-7H,9H2,1H3,(H,18,19)
• InChI Key: SINCUKPPTWYRHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C14H12N4OS
• Molecular Weight: 284.34 g/mol

Description

N-(2-cyanophenyl)-2-(4-methylpyrimidin-2-yl)sulfanylacetamide is a chemical compound with a complex structure that includes a cyanophenyl group, a methylpyrimidinyl group, and a sulfanylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-cyanophenyl)-2-(4-methylpyrimidin-2-yl)sulfanylacetamide typically involves multiple steps, starting with the preparation of the intermediate compounds. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high yield and purity. Detailed synthetic routes and reaction conditions can be found in specialized chemical literature and research articles .

Industrial Production Methods

Industrial production methods for this compound are designed to scale up the laboratory synthesis processes. These methods focus on optimizing reaction conditions, such as temperature, pressure, and the use of industrial-grade reagents, to achieve efficient and cost-effective production. The specifics of these methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

N-(2-cyanophenyl)-2-(4-methylpyrimidin-2-yl)sulfanylacetamide can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles depending on the specific substitution reaction. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines. Substitution reactions can result in a wide range of derivatives, depending on the substituents introduced.

Scientific Research Applications

N-(2-cyanophenyl)-2-(4-methylpyrimidin-2-yl)sulfanylacetamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-2-(4-methylpyrimidin-2-yl)sulfanylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

N-(2-cyanophenyl)-2-(4-methylpyrimidin-2-yl)sulfanylacetamide can be compared with other similar compounds to highlight its uniqueness Similar compounds may include other sulfanylacetamide derivatives or compounds with similar functional groups

List of Similar Compounds

• This compound derivatives
• Other sulfanylacetamide compounds
• Compounds with cyanophenyl or methylpyrimidinyl groups

This detailed article provides a comprehensive overview of this compound, covering its synthesis, chemical reactions, applications, mechanism of action, and comparison with similar compounds